Cas no 2680676-69-9 (3-N-(4-cyano-2-methyl-1,3-oxazol-5-yl)acetamidopropanoic acid)

• Product Name: 3-N-(4-cyano-2-methyl-1,3-oxazol-5-yl)acetamidopropanoic acid
• CAS No: 2680676-69-9
• MF: C₁₀H₁₁N₃O₄
• MW: 237.212042093277
• CID: 5646480
• PubChem ID: 165919544
• Update Time: 2025-08-05

3-N-(4-cyano-2-methyl-1,3-oxazol-5-yl)acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276297
• 3-[N-(4-cyano-2-methyl-1,3-oxazol-5-yl)acetamido]propanoic acid
• 2680676-69-9
• 3-N-(4-cyano-2-methyl-1,3-oxazol-5-yl)acetamidopropanoic acid

• Inchi： 1S/C10H11N3O4/c1-6-12-8(5-11)10(17-6)13(7(2)14)4-3-9(15)16/h3-4H2,1-2H3,(H,15,16)
• InChI Key： HULMBEACKRSXEO-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C#N)=C1N(C(C)=O)CCC(=O)O

Computed Properties

• Exact Mass: 237.07495584g/mol
• Monoisotopic Mass: 237.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 107Ų

Additional information on 3-N-(4-cyano-2-methyl-1,3-oxazol-5-yl)acetamidopropanoic acid

Introduction to 3-N-(4-cyano-2-methyl-1,3-oxazol-5-yl)acetamidopropanoic Acid (CAS No. 2680676-69-9)

3-N-(4-cyano-2-methyl-1,3-oxazol-5-yl)acetamidopropanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 2680676-69-9, this compound represents a unique structural motif that combines an acetamido group with a 1,3-oxazole ring system, further functionalized by a cyano substituent and a methyl group. The intricate arrangement of these functional groups not only contributes to its distinct chemical properties but also opens up a wide array of potential applications in medicinal chemistry and drug discovery.

The 1,3-oxazole core is a heterocyclic structure that is widely recognized for its presence in numerous bioactive natural products and pharmaceuticals. Its stability and reactivity make it an attractive scaffold for designing molecules with specific biological activities. In particular, the incorporation of a cyano group at the 4-position of the oxazole ring introduces electrophilic characteristics, which can be exploited in various synthetic transformations and interactions with biological targets. Additionally, the methyl group at the 2-position adds another layer of conformational flexibility, influencing the overall shape and electronic distribution of the molecule.

The presence of an acetamido group in the side chain further enhances the compound's potential as a pharmacophore. This moiety is commonly found in many drugs due to its ability to form hydrogen bonds and participate in hydrophobic interactions, which are crucial for binding to biological macromolecules such as proteins and enzymes. The combination of these features makes 3-N-(4-cyano-2-methyl-1,3-oxazole-5-yl)acetamidopropanoic acid a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in leveraging computational methods and high-throughput screening to identify new molecular entities with desired biological properties. The structural features of 3-N-(4-cyano-2-methyl-1,3-oxazole-5-yl)acetamidopropanoic acid, particularly its oxazole core and functionalized side chains, make it an ideal candidate for such approaches. Researchers have been exploring its potential as a scaffold for drug discovery by modifying its structure and evaluating its interactions with various biological targets.

The< strong >cyano-substituted oxazole ring has been shown to exhibit interesting pharmacological properties in several studies. For instance, derivatives of this class have been investigated for their antimicrobial and anti-inflammatory activities. The electron-withdrawing nature of the cyano group enhances the reactivity of the ring system, allowing it to engage in specific interactions with biological targets. This has led to the discovery of several lead compounds that show promise in preclinical studies.

The< strong >methyl-group on the oxazole ring also plays a critical role in determining the compound's overall behavior. It can influence both the electronic properties and steric environment of the molecule, which are essential factors in drug-receptor binding. By carefully tuning the position and nature of this substituent, chemists can modulate the activity and selectivity of their compounds. This level of control is crucial for developing drugs that are both effective and have minimal side effects.

The< strong >acetamido-group provides another point of interaction with biological targets. It can form hydrogen bonds with polar residues in proteins, thereby enhancing binding affinity. Additionally, it can participate in hydrophobic interactions with non-polar regions of the target molecule. These interactions are essential for achieving high specificity and efficacy in drug design. The combination of these features makes< strong >3-N-(4-cyano-2-methyl-1,3-oxazole-5-yl)acetamidopropanoic acid a versatile scaffold for developing novel therapeutics.

In addition to its potential as a drug candidate, this compound has also been explored as an intermediate in synthetic chemistry. The presence of multiple functional groups allows for diverse chemical transformations, making it a valuable building block for constructing more complex molecules. Researchers have utilized it to synthesize derivatives with tailored properties for various applications, including material science and agrochemicals.

The< strong >1,3-oxazole-based scaffolds have been extensively studied due to their prevalence in bioactive natural products and their ability to mimic key structural motifs found in drugs. The oxazole ring itself is known for its stability under various conditions and its ability to engage in multiple types of interactions with biological targets. These characteristics make it an ideal platform for drug discovery efforts.

In conclusion,< strong >3-N-(4-cyano-2-methyl-1,3-oxazole-5-yl)acetamidopropanoic acid CAS No.< strong >2680676-69-9